Cas no 1821494-00-1 (3-Azetidinemethanamine, 3-fluoro-)

• Product Name: 3-Azetidinemethanamine, 3-fluoro-
• CAS No: 1821494-00-1
• MF: C₄H₉FN₂
• MW: 104.126064062119
• CID: 6064156
• PubChem ID: 118998287
• Update Time: 2025-05-21

3-Azetidinemethanamine, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanamine, 3-fluoro-
• (3-Fluoroazetidin-3-yl)methanamine
• 1821494-00-1
• SCHEMBL20783163
• EN300-6284453

• Inchi： 1S/C4H9FN2/c5-4(1-6)2-7-3-4/h7H,1-3,6H2
• InChI Key： VVTQBFXXUVPCHK-UHFFFAOYSA-N
• SMILES： N1CC(F)(CN)C1

Computed Properties

• Exact Mass: 104.07497646g/mol
• Monoisotopic Mass: 104.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 140.0±25.0 °C(Predicted)
• pka: 9.97±0.29(Predicted)

Additional information on 3-Azetidinemethanamine, 3-fluoro-

Comprehensive Analysis of 3-Azetidinemethanamine, 3-fluoro- (CAS No. 1821494-00-1): Properties, Applications, and Industry Trends

The compound 3-Azetidinemethanamine, 3-fluoro- (CAS No. 1821494-00-1) is a fluorinated azetidine derivative gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3-fluoroazetidine core, enables versatile applications in drug discovery, particularly as a bioisostere for optimizing pharmacokinetic properties. Researchers are increasingly exploring its potential as a building block for novel therapeutics targeting neurological disorders and metabolic diseases.

Recent studies highlight the compound's role in structure-activity relationship (SAR) optimization, where the fluorine atom enhances membrane permeability and metabolic stability. This aligns with current industry demands for fragment-based drug design strategies. The azetidine scaffold has become particularly valuable in developing kinase inhibitors and GPCR modulators, addressing trending research areas like precision medicine and targeted therapies.

From a synthetic chemistry perspective, 3-Azetidinemethanamine, 3-fluoro- presents interesting challenges in stereoselective synthesis and protection-deprotection strategies. The fluorine substitution pattern influences both reactivity and conformation, making it a compelling case study for conformational analysis techniques. Advanced characterization methods including X-ray crystallography and NMR spectroscopy are crucial for understanding its spatial configuration.

The compound's growing importance is reflected in patent literature, with applications ranging from central nervous system (CNS) drugs to antiviral agents. Its lipophilicity profile (calculated LogP ~0.9) makes it particularly suitable for crossing biological barriers, a key consideration in modern blood-brain barrier penetration research. These properties position it as a valuable asset in addressing current challenges in neurodegenerative disease treatment.

Quality control of 3-Azetidinemethanamine, 3-fluoro- requires stringent HPLC purity testing due to potential regioisomeric impurities. The pharmaceutical industry has developed specialized analytical methods for this compound, including chiral separation techniques when working with enantiomerically pure forms. These methodologies are becoming standard practice in GMP-compliant synthesis of advanced intermediates.

Environmental considerations for 3-fluoroazetidine derivatives include their biodegradation pathways and ecotoxicity profiles. Recent regulatory trends emphasize green chemistry principles in their synthesis, prompting development of catalytic fluorination methods that reduce waste generation. These advancements align with the industry's shift toward sustainable pharmaceutical manufacturing practices.

The commercial availability of 3-Azetidinemethanamine, 3-fluoro- has expanded significantly, with suppliers offering various custom synthesis scales from milligram to kilogram quantities. This availability supports the compound's integration into high-throughput screening libraries and medicinal chemistry programs worldwide. Pricing trends reflect growing demand, particularly from contract research organizations specializing in small molecule drug development.

Future research directions for CAS No. 1821494-00-1 include exploration of its prodrug derivatives and investigation of its metabolite formation in biological systems. The compound's hydrogen bonding capacity and molecular dipole moment (enhanced by fluorine substitution) make it particularly interesting for computational chemistry studies predicting binding interactions with therapeutic targets.

Storage and handling protocols for 3-Azetidinemethanamine, 3-fluoro- typically recommend inert atmosphere protection and low-temperature preservation to maintain stability. These precautions ensure the compound's suitability for long-term research projects and scale-up processes in industrial settings. Proper material safety data management is essential for laboratories working with this intermediate.

In conclusion, 3-Azetidinemethanamine, 3-fluoro- represents an important class of fluorinated heterocycles with wide-ranging applications in life sciences. Its combination of structural rigidity and electronic effects from fluorine substitution continues to drive innovation across multiple therapeutic areas. As research progresses, this compound is expected to play an increasingly prominent role in addressing unmet medical needs through rational drug design approaches.